Cas no 894684-58-3 ((3Z)-3-{(2-bromophenyl)aminomethylidene}-1-(4-fluorophenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione)

(3Z)-3-{(2-bromophenyl)aminomethylidene}-1-(4-fluorophenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione structure
894684-58-3 structure
Product Name:(3Z)-3-{(2-bromophenyl)aminomethylidene}-1-(4-fluorophenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione
CAS No:894684-58-3
MF:C20H14BrFN2O3S2
MW:493.369164943695
CID:5422690
PubChem ID:46280866
Update Time:2023-11-21

(3Z)-3-{(2-bromophenyl)aminomethylidene}-1-(4-fluorophenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione Chemical and Physical Properties

Names and Identifiers

    • AKOS001954835
    • (3Z)-3-{[(2-bromophenyl)amino]methylidene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide
    • STL081888
    • 894684-58-3
    • (3Z)-3-{[(2-bromophenyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide
    • F3411-0840
    • (Z)-3-(((2-bromophenyl)amino)methylene)-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide
    • (3Z)-3-{[(2-bromophenyl)amino]methylidene}-1-[(4-fluorophenyl)methyl]-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazine-2,2,4-trione
    • (3Z)-3-[(2-bromoanilino)methylidene]-1-[(4-fluorophenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
    • 1H-Thieno[3,2-c][1,2]thiazin-4(3H)-one, 3-[[(2-bromophenyl)amino]methylene]-1-[(4-fluorophenyl)methyl]-, 2,2-dioxide
    • (3Z)-3-{(2-bromophenyl)aminomethylidene}-1-(4-fluorophenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione
    • Inchi: 1S/C20H14BrFN2O3S2/c21-15-3-1-2-4-16(15)23-11-18-19(25)20-17(9-10-28-20)24(29(18,26)27)12-13-5-7-14(22)8-6-13/h1-11,23H,12H2
    • InChI Key: BALYQRVUCSXKGJ-UHFFFAOYSA-N
    • SMILES: S1(=O)(=O)C(=CNC2=CC=CC=C2Br)C(=O)C2SC=CC=2N1CC1=CC=C(F)C=C1

Computed Properties

  • Exact Mass: 491.96133g/mol
  • Monoisotopic Mass: 491.96133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 749
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Density: 1.742±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 616.9±65.0 °C(Predicted)
  • pka: -3.49±0.20(Predicted)

(3Z)-3-{(2-bromophenyl)aminomethylidene}-1-(4-fluorophenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione Pricemore >>

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(3Z)-3-{(2-bromophenyl)aminomethylidene}-1-(4-fluorophenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione Related Literature

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